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Compound of Interest

Compound Name: Dalpiciclib hydrochloride

Cat. No.: B10829879

Dalpiciclib Hydrochloride Technical Support
Center

Welcome to the technical support center for dalpiciclib hydrochloride. This resource is
designed to provide researchers, scientists, and drug development professionals with
comprehensive guidance on the solubility, handling, and use of dalpiciclib hydrochloride in
experimental settings.

Frequently Asked Questions (FAQs)

Q1: What is dalpiciclib hydrochloride and what is its mechanism of action?

Dalpiciclib hydrochloride is an orally active and highly selective inhibitor of Cyclin-Dependent
Kinase 4 (CDK4) and Cyclin-Dependent Kinase 6 (CDK®6).[1][2][3][4] Its IC50 values are
approximately 12.4 nM for CDK4 and 9.9 nM for CDK®6.[1] By inhibiting CDK4 and CDKa®,
dalpiciclib prevents the phosphorylation of the Retinoblastoma (Rb) protein.[5][6] This, in turn,
induces G1 cell cycle arrest and inhibits cell proliferation in retinoblastoma-positive tumor cells.
[4][5][6] Dalpiciclib has shown antitumor activity in various cancers, including breast cancer and
esophageal squamous cell carcinoma.[1][2][7][3][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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culture media]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10829879#dalpiciclib-hydrochloride-solubility-in-
dmso-and-cell-culture-media]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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